![molecular formula C18H25ClN4O B6269653 N-{[4-(1-aminoethyl)phenyl]methyl}-1-cyclopentyl-1H-pyrazole-5-carboxamide hydrochloride CAS No. 2639430-70-7](/img/no-structure.png)
N-{[4-(1-aminoethyl)phenyl]methyl}-1-cyclopentyl-1H-pyrazole-5-carboxamide hydrochloride
Description
“N-{[4-(1-aminoethyl)phenyl]methyl}-1-cyclopentyl-1H-pyrazole-5-carboxamide hydrochloride” is a compound that falls under the category of pyrazoles . Pyrazoles are a class of organic compounds with a five-membered aromatic ring, containing two nitrogen atoms at positions 1 and 2, and three carbon atoms . They have a wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry .
Synthesis Analysis
The synthesis of pyrazoles involves various strategies such as multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with carbonyl system, using heterocyclic system and multicomponent approach . For instance, 1-acyl-5-hydroxy-4,5-dihydro-1H-pyrazoles have been prepared in good yields from the corresponding 2-alkyn-1-ones .Molecular Structure Analysis
The molecular structure of pyrazoles, including “N-{[4-(1-aminoethyl)phenyl]methyl}-1-cyclopentyl-1H-pyrazole-5-carboxamide hydrochloride”, is characterized by a five-membered aromatic ring, containing two nitrogen atoms at positions 1 and 2, and three carbon atoms .Chemical Reactions Analysis
Pyrazoles, including “N-{[4-(1-aminoethyl)phenyl]methyl}-1-cyclopentyl-1H-pyrazole-5-carboxamide hydrochloride”, can undergo a variety of chemical reactions. For instance, 1-acyl-5-hydroxy-4,5-dihydro-1H-pyrazoles undergo dehydration and iodination in the presence of ICl and Li2CO3 at room temperature to provide 1-acyl-4-iodo-1H-pyrazoles .Future Directions
Pyrazoles have recently been the focus of many techniques, mostly because of how frequently they are used as scaffolds in the synthesis of bioactive chemicals and reactions in various media . Therefore, “N-{[4-(1-aminoethyl)phenyl]methyl}-1-cyclopentyl-1H-pyrazole-5-carboxamide hydrochloride” and other pyrazole derivatives could be considered as a precursor structure for further design of pesticides .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-{[4-(1-aminoethyl)phenyl]methyl}-1-cyclopentyl-1H-pyrazole-5-carboxamide hydrochloride involves the reaction of 4-(1-aminoethyl)benzaldehyde with cyclopentanone to form N-{[4-(1-aminoethyl)phenyl]methyl}-cyclopentanone, which is then reacted with hydrazine hydrate to form N-{[4-(1-aminoethyl)phenyl]methyl}-1-cyclopentyl-1H-pyrazole-5-carboxamide. The final step involves the addition of hydrochloric acid to form the hydrochloride salt of the compound.", "Starting Materials": [ "4-(1-aminoethyl)benzaldehyde", "cyclopentanone", "hydrazine hydrate", "hydrochloric acid" ], "Reaction": [ "Step 1: 4-(1-aminoethyl)benzaldehyde is reacted with cyclopentanone in the presence of a base catalyst to form N-{[4-(1-aminoethyl)phenyl]methyl}-cyclopentanone.", "Step 2: N-{[4-(1-aminoethyl)phenyl]methyl}-cyclopentanone is reacted with hydrazine hydrate in the presence of a base catalyst to form N-{[4-(1-aminoethyl)phenyl]methyl}-1-cyclopentyl-1H-pyrazole-5-carboxamide.", "Step 3: Hydrochloric acid is added to N-{[4-(1-aminoethyl)phenyl]methyl}-1-cyclopentyl-1H-pyrazole-5-carboxamide to form the hydrochloride salt of the compound." ] } | |
CAS RN |
2639430-70-7 |
Molecular Formula |
C18H25ClN4O |
Molecular Weight |
348.9 |
Purity |
89 |
Origin of Product |
United States |
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